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Compound of Interest

Compound Name: Thioacetate

Cat. No.: B1230152 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of potassium thioacetate, a versatile reagent

in organic synthesis. It covers its chemical identifiers, physical and chemical properties,

synthesis, and key applications, with a focus on its role in the introduction of thiol groups.

Detailed experimental protocols and workflow visualizations are included to support practical

laboratory applications.

Chemical Identifiers and Properties
Potassium thioacetate (CAS Number: 10387-40-3) is an organosulfur compound widely used

as a sulfur nucleophile.[1][2] It is the potassium salt of thioacetic acid.[2][3]

Nomenclature and Structural Identifiers
A comprehensive list of identifiers for potassium thioacetate is provided in the table below,

facilitating its unambiguous identification in databases and literature.
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Identifier Type Value

CAS Number 10387-40-3[1][4]

IUPAC Name potassium ethanethioate[4]

Synonyms

Ethanethioic acid potassium salt, Thioacetic

acid potassium salt, Thiolacetic acid potassium

salt[5][6]

Molecular Formula C₂H₃KOS[1][4]

Molecular Weight 114.21 g/mol [5][7]

InChI
InChI=1S/C2H4OS.K/c1-2(3)4;/h1H3,

(H,3,4);/q;+1/p-1[4][5]

InChIKey AFNBMGLGYSGFEZ-UHFFFAOYSA-M[4][5]

SMILES CC(=O)[S-].[K+][1][4]

EC Number 233-848-7[1][5]

PubChem CID 4463282[1][4]

Beilstein Registry Number 4428862[5]

MDL Number MFCD00137704[5]

Physical and Chemical Properties
Potassium thioacetate is a white to off-white or beige crystalline powder.[7][8] It is known to be

hygroscopic, meaning it readily absorbs moisture from the air, and is also sensitive to light and

air.[7][9] Therefore, it should be stored in a cool, dry environment under an inert atmosphere,

such as argon.[7][10]
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Property Value

Appearance
White to light yellow or light orange

powder/crystal[7][10]

Melting Point 173-176 °C[5]

Solubility

Highly soluble in water; moderately soluble in

ethanol and methanol; insoluble in neutral

solvents like benzene, toluene, alkanes, and

ethers.[7][9]

Purity Typically available in 97-98% purity.[5][10]

Synthesis of Potassium Thioacetate
Potassium thioacetate is commercially available but can also be synthesized in the laboratory

through several methods.

Synthesis from Thioacetic Acid and Potassium
Hydroxide
A common laboratory-scale synthesis involves the neutralization of thioacetic acid with

potassium hydroxide.[1]

Experimental Protocol:

Dissolve potassium hydroxide (1.0 eq) in ethanol.

To this solution, add thioacetic acid (1.0 eq).

Stir the mixture at room temperature.

Evaporate the solvent to obtain potassium thioacetate as a powder.

The resulting powder can be washed with a solvent in which it is insoluble, such as

tetrahydrofuran, to remove impurities.[11]
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Synthesis from Acetyl Chloride and Potassium
Hydrogen Sulfide
Another synthetic route involves the reaction of acetyl chloride with potassium hydrogen

sulfide.[1]

Reaction: CH₃COCl + 2 KSH → KCl + CH₃COSK + H₂S[1]

Industrial Preparation Method
An industrial method utilizes the reaction of potassium carbonate with thioacetic acid in a high-

concentration ethanol solvent. The low solubility of potassium thioacetate in ethanol allows for

simultaneous reaction and crystallization, improving equipment efficiency.[12]

Key Applications and Experimental Protocols
Potassium thioacetate is a key reagent for the introduction of thiol groups into molecules.[2][3]

It serves as a potent sulfur source in organic synthesis, particularly in the preparation of

thioesters and thiols.[2][7]

Synthesis of Thioacetate Esters
A primary application of potassium thioacetate is its reaction with alkylating agents (e.g., alkyl

halides) to form thioacetate esters via an Sₙ2 reaction.[1][13]

General Reaction: CH₃COSK + RX → CH₃COSR + KX (where X = halide)[1]

Experimental Workflow for Thioacetate Synthesis:
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Step 1: Thioacetate Formation

Step 2: Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemicalbook.com/synthesis/potassium-thioacetate.htm
https://patents.google.com/patent/CN111302994A/en
https://patents.google.com/patent/CN111302994A/en
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra04872h
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra04872h
https://www.benchchem.com/product/b1230152#potassium-thioacetate-cas-number-and-identifiers
https://www.benchchem.com/product/b1230152#potassium-thioacetate-cas-number-and-identifiers
https://www.benchchem.com/product/b1230152#potassium-thioacetate-cas-number-and-identifiers
https://www.benchchem.com/product/b1230152#potassium-thioacetate-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1230152?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

